![molecular formula C8H13ClN2O2 B2435226 2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride CAS No. 2172251-35-1](/img/structure/B2435226.png)
2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride” is a chemical compound with the molecular formula C7H10N2O2 . It is a solid substance and is used in early discovery research .
Molecular Structure Analysis
The molecular structure of “2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride” can be represented by the SMILES stringO=C(O)C(C)CN1N=CC=C1
. The InChI code for this compound is 1S/C7H10N2O2/c1-6(7(10)11)5-9-4-2-3-8-9/h2-4,6H,5H2,1H3,(H,10,11)
. Physical And Chemical Properties Analysis
“2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride” is a solid substance . Its molecular weight is 154.17 .Scientific Research Applications
- Research Findings : Compound 13, a derivative of 2-Methyl-3-(1H-pyrazol-1-yl)propanoic acid, exhibits potent in vitro antipromastigote activity. Molecular simulations suggest that it binds favorably to the active site of Leishmania PTR1 enzyme .
- Research Findings : Compounds 1a and 1b, which share structural features with our compound, demonstrate good antimicrobial potential. These derivatives could be explored further for their efficacy against various pathogens .
- Research Findings : Certain derivatives of 2-Methyl-3-(1H-pyrazol-1-yl)propanoic acid exhibit promising anti-TB activity. Compounds 80a, 80b, 81a, 82a, and 83a show potent effects against Mycobacterium tuberculosis strains .
Antipromastigote Activity
Antimicrobial Potential
Anti-Tubercular Activity
Safety And Hazards
properties
IUPAC Name |
2-methyl-2-(1-methylpyrazol-3-yl)propanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2.ClH/c1-8(2,7(11)12)6-4-5-10(3)9-6;/h4-5H,1-3H3,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POVSPJSNSURZGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=NN(C=C1)C)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.